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Compound of Interest

Compound Name: Terbufos-sulfoxide

Cat. No.: B076248

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
Terbufos-sulfoxide, a highly toxic organophosphate compound. Adherence to these
procedural guidelines is critical to ensure personnel safety and environmental protection.
Terbufos-sulfoxide and its parent compound, terbufos, are classified as extremely hazardous
substances.[1][2]

Immediate Safety and Hazard Information

Terbufos-sulfoxide is fatal if swallowed, inhaled, or in contact with skin.[3][4] It is also very
toxic to aquatic life with long-lasting effects.[3][5] The phosphorylated metabolites of terbufos,
including terbufos sulfoxide and terbufos sulfone, are of comparable toxicity to the parent
compound.[6] Due to the acute toxicity, immediate and proper response to any exposure is
critical.

First Aid Measures:

« If Inhaled: Move the person to fresh air immediately. If breathing has stopped, apply artificial
respiration. Call a physician or poison control center immediately.[3][7]

o On Skin Contact: Take off all contaminated clothing immediately. Rinse the skin with plenty of
water or shower. Call a physician immediately.[3]
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e On Eye Contact: Rinse out with plenty of water, ensuring to remove contact lenses if present.

[3]

 |If Swallowed: Immediately call a poison control center or doctor. Rinse mouth.[3][7] If the

person is conscious, give at most two glasses of water to drink.[3]

Quantitative Hazard and Toxicity Data

The following table summarizes key quantitative data related to the hazards of Terbufos-

sulfoxide and its parent compound.

Property

Value | Classification

Source(s)

GHS Hazard Statements

H300: Fatal if swallowedH310:
Fatal in contact with skinH330:
Fatal if inhaledH410: Very toxic
to aquatic life with long lasting

effects

[3]4]

GHS Hazard Class

Acute Toxicity, Oral (Category
1)Acute Toxicity, Dermal
(Category 1)Acute Toxicity,
Inhalation (Category 1)Aquatic
Hazard (Acute & Chronic,
Category 1)

[3]

Signal Word

Danger

[3]14](8]

Toxicity Class

WHO Class la (Extremely

Hazardous)

[1]

Acceptable Daily Intake (ADI)

0.00015 mg/kg bw/d

[6]

Acute Reference Dose (ARfD)

0.00015 mg/kg bw

[6]

Step-by-Step Disposal Protocol

Disposal of terbufos-sulfoxide is regulated under the Resource Conservation and Recovery

Act (RCRA) and must be handled as hazardous waste.[9] State and local laws may be more

stringent than federal requirements.[10]
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Step 1: Waste Identification and Segregation

» Classify Waste: All terbufos-sulfoxide, including unused product, contaminated materials
(e.g., PPE, absorbent materials from spills), and empty containers, must be classified and
handled as acutely hazardous waste.

o Segregate: Keep terbufos-sulfoxide waste separate from other chemical waste streams to
avoid unintended reactions.

Step 2: Required Personal Protective Equipment (PPE)

Before handling any waste, ensure the following PPE is worn:

» Respiratory Protection: Use a self-contained breathing apparatus or appropriate respirator.[3]
» Hand Protection: Wear chemical-resistant gloves.

o Eye/Face Protection: Use safety glasses and a face shield.

» Protective Clothing: Wear protective clothing to prevent skin contact.[3][5]

Step 3: Container Management

For Unused or Surplus Product:

o Do not attempt to dispose of the chemical by pouring it down the drain or into sewers.[5][6]
o Keep the product in its original, tightly closed container with the label intact.[7][10]

» Store in a locked, secure, and well-ventilated area away from incompatible materials.[3][7]
For Empty Containers:

o Triple-Rinse Immediately: As soon as the container is empty, triple-rinse it with a suitable
solvent (e.g., the solvent used in your experimental protocol).[11]

o Collect Rinsate: The rinsate is also hazardous and must be collected for disposal. Do not
pour it down the drain.[10]
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e Render Unusable: Puncture and crush the container to prevent reuse.[6][11]

e Dispose as Hazardous Waste: Handle the rinsed, punctured container as hazardous waste
along with the chemical itself.[5]

Step 4: Spill and Leak Cleanup Protocol

o Evacuate Area: Keep unnecessary personnel away from the spill.[7]
e Ensure Ventilation: Use only in a well-ventilated area.

o Contain Spill: For small spills, absorb with a non-combustible, inert material such as sand,
vermiculite, or dry earth.[7][12] For larger spills, dike the area to prevent spreading.[12] Do
not use combustible materials like sawdust.

o Collect Waste: Carefully collect the absorbent material and place it into a sealed, properly
labeled container for hazardous waste disposal.[7][12]

o Decontaminate Area: Clean the surface thoroughly to remove any residual contamination.[7]

o Prevent Environmental Contamination: Do not allow spills to enter drains, sewers, or
waterways.[3][5][7]

Step 5: Final Disposal Procedure

e Engage a Licensed Contractor: The only acceptable method for disposal is through a
licensed hazardous waste disposal contractor.[6][7]

« Recommended Method: Incineration in a specialized, high-temperature facility is the
recommended disposal method to ensure complete destruction.[1][6][11]

o Consult Local Authorities: Contact your institution's Environmental Health & Safety (EHS)
department or your local environmental agency to identify approved disposal contractors and
procedures.[10] Many states have "Clean Sweep" programs for pesticide disposal.[9]

» Documentation: Maintain all records related to the disposal of the hazardous waste in
accordance with institutional and regulatory requirements.
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of terbufos-
sulfoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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